Cas no 51765-13-0 (2-(3-Hydroxyprop-1-en-1-yl)-4-methoxyphenol)

• Product Name: 2-(3-Hydroxyprop-1-en-1-yl)-4-methoxyphenol
• CAS No: 51765-13-0
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 5930296
• PubChem ID: 12641146
• Update Time: 2025-05-23

2-(3-Hydroxyprop-1-en-1-yl)-4-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 51765-13-0
• 2-(3-hydroxyprop-1-en-1-yl)-4-methoxyphenol
• EN300-1844448
• 2-(3-Hydroxyprop-1-en-1-yl)-4-methoxyphenol

• Inchi： 1S/C10H12O3/c1-13-9-4-5-10(12)8(7-9)3-2-6-11/h2-5,7,11-12H,6H2,1H3/b3-2+
• InChI Key： VAJOSZBHBVCHBU-NSCUHMNNSA-N
• SMILES： O(C)C1=CC=C(C(/C=C/CO)=C1)O

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-(3-Hydroxyprop-1-en-1-yl)-4-methoxyphenol

Introduction to 2-(3-Hydroxyprop-1-en-1-yl)-4-methoxyphenol (CAS No. 51765-13-0)

2-(3-Hydroxyprop-1-en-1-yl)-4-methoxyphenol, with the CAS number 51765-13-0, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a hydroxypropenyl group and a methoxyphenol moiety. These structural features contribute to its diverse chemical properties and potential applications in various scientific domains.

The chemical formula of 2-(3-Hydroxyprop-1-en-1-yl)-4-methoxyphenol is C₁₀H₁₂O₃. Its molecular weight is approximately 176.20 g/mol. The compound exists as a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for use in various laboratory and industrial applications.

In recent years, 2-(3-Hydroxyprop-1-en-1-yl)-4-methoxyphenol has been the subject of extensive research due to its potential biological activities. Studies have shown that this compound exhibits antioxidant properties, which are attributed to the presence of the phenolic hydroxyl group. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular disorders, and neurodegenerative conditions.

Beyond its antioxidant properties, 2-(3-Hydroxyprop-1-en-1-yl)-4-methoxyphenol has also been investigated for its anti-inflammatory effects. Inflammatory responses are a common feature of many chronic diseases, and compounds with anti-inflammatory activity can be valuable therapeutic agents. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation.

In the context of drug development, 2-(3-Hydroxyprop-1-en-1-yl)-4-methoxyphenol has shown promise as a lead compound for the synthesis of more potent derivatives. Chemists have explored various modifications to the core structure to enhance its biological activities while maintaining or improving its pharmacokinetic properties. For instance, substituting different functional groups on the phenolic ring or modifying the hydroxypropenyl side chain can lead to compounds with enhanced potency and selectivity.

The safety profile of 2-(3-Hydroxyprop-1-en-1-yl)-4-methoxyphenol is another important aspect that has been studied. Toxicological evaluations have indicated that this compound is generally well-tolerated at therapeutic doses. However, as with any chemical compound, it is essential to conduct thorough safety assessments before considering it for clinical use. Preclinical studies have shown that it does not exhibit significant cytotoxicity or genotoxicity at relevant concentrations.

In addition to its potential therapeutic applications, 2-(3-Hydroxyprop-1-en-1-yl)-4-methoxyphenol has found use in analytical chemistry as a reference standard for the quantification of similar compounds in complex matrices. Its well-defined chemical structure and stability make it an ideal candidate for such purposes. Researchers often employ high-performance liquid chromatography (HPLC) and mass spectrometry (MS) techniques to analyze samples containing this compound.

The environmental impact of 2-(3-Hydroxyprop-1-en-1-yl)-4-methoxyphenol is also an area of interest. While it is not classified as a hazardous substance, understanding its fate and behavior in the environment is crucial for ensuring sustainable use. Studies have shown that this compound can be biodegraded by microorganisms under aerobic conditions, reducing its persistence in the environment.

In conclusion, 2-(3-Hydroxyprop-1-en-1-yl)-4-methoxyphenol (CAS No. 51765-13-0) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure confers valuable chemical and biological properties, making it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.